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Compound of Interest

Compound Name: 2-Methyl-1,3-cyclopentadiene

Cat. No.: B8750799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Scope: This document provides detailed protocols and safety information for the handling,

storage, and use of 2-Methyl-1,3-cyclopentadiene in a laboratory setting.

Physicochemical Properties and Safety Data
2-Methyl-1,3-cyclopentadiene is a flammable and reactive organic compound. Like its parent

compound, cyclopentadiene, it is prone to dimerization at room temperature. Understanding its

properties is critical for safe handling and storage.
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Property Value Reference

CAS Number 3727-31-9 [1][2]

Molecular Formula C₆H₈ [2]

Molecular Weight 80.1277 g/mol [2]

Appearance
Pale yellow liquid or crystalline

solid
[3]

Reactivity
Highly reactive diene, prone to

dimerization.
[4][5][6]

Incompatibilities Strong oxidizing agents, acids. [7]

Storage Temperature Keep refrigerated. [8]

Health and Safety Information
2.1 Hazard Identification

Flammability: Highly flammable liquid and vapor.[3] Vapors may form explosive mixtures with

air and can travel to an ignition source and flash back.[9]

Health Hazards: Vapors may cause eye and respiratory tract irritation. Inhalation can lead to

dizziness, headaches, and other central nervous system effects.[3] Aspiration of the liquid

may cause serious lung damage.[3][7]

Reactivity Hazards: Can undergo autoxidation upon exposure to air, potentially forming

explosive peroxides.[3] Dimerizes at a rate comparable to cyclopentadiene.[4][5][6]

2.2 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN

166 or NIOSH standards).[1]

Skin Protection: Wear fire/flame resistant and impervious clothing.[1] Use appropriate

protective gloves to prevent skin exposure.[10]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[1] Work should be conducted in a well-

ventilated area or a chemical fume hood.[1][7]

Handling and Storage Protocols
3.1 Safe Handling Workflow

The following workflow outlines the critical steps for safely handling 2-Methyl-1,3-
cyclopentadiene.
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Workflow for Handling 2-Methyl-1,3-cyclopentadiene

Preparation

Handling

Post-Handling

Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Fume Hood
(Ensure proper ventilation)

Obtain from Cold Storage

Begin Experiment

Ground/Bond Container
(Prevent static discharge)

Dispense Using
Non-Sparking Tools

Keep Container Tightly Closed
When Not in Use

Return to Cold Storage
(Under inert atmosphere if possible)

End Experiment

Clean Work Area

Dispose of Waste Properly

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Methyl-1,3-cyclopentadiene.
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3.2 Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][11]

Keep refrigerated to inhibit dimerization.[8]

Keep away from heat, sparks, open flames, and other ignition sources.[7][9]

Store under an inert atmosphere (e.g., nitrogen or argon) to prevent peroxide formation.[9]

Use explosion-proof electrical, ventilating, and lighting equipment in the storage area.[7]

Reactivity: Dimerization
2-Methyl-1,3-cyclopentadiene readily undergoes a [4+2] cycloaddition (Diels-Alder) reaction

with itself to form a dimer. This process is thermally driven and reversible at higher

temperatures.[4][5] Storing the monomer at low temperatures is essential to minimize this self-

reaction.

Dimerization of 2-Methyl-1,3-cyclopentadiene

2-Methyl-1,3-cyclopentadiene
(Monomer)

Dimer Product

2-Methyl-1,3-cyclopentadiene
(Monomer)

Cracking
(High Temp)

Click to download full resolution via product page
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Caption: Dimerization via [4+2] cycloaddition.

Experimental Protocol: Diels-Alder Reaction
This protocol provides a general methodology for using 2-Methyl-1,3-cyclopentadiene as a

diene in a Diels-Alder reaction.

Objective: To synthesize a substituted norbornene derivative via a [4+2] cycloaddition.

Materials:

2-Methyl-1,3-cyclopentadiene (freshly obtained from cold storage)

Dienophile (e.g., maleic anhydride)

Anhydrous solvent (e.g., ethyl acetate, toluene)

Reaction flask and condenser

Magnetic stirrer and stir bar

Inert gas supply (Nitrogen or Argon)

Ice bath

Procedure:

Setup:

Assemble a clean, dry reaction flask equipped with a magnetic stir bar and a reflux

condenser under an inert atmosphere.

Ensure the reaction is performed in a certified chemical fume hood.

Reagent Preparation:

Dissolve the dienophile (1.0 equivalent) in the chosen anhydrous solvent in the reaction

flask.
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Cool the solution in an ice bath.

Reaction:

While stirring the dienophile solution, slowly add 2-Methyl-1,3-cyclopentadiene (1.1

equivalents) dropwise. Note: The reaction is often exothermic. Maintain the temperature

below 25°C during the addition.

After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature.

Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS). The

reaction is typically complete within a few hours.

Work-up and Isolation:

Once the reaction is complete, cool the mixture in an ice bath to induce precipitation of the

product.

Collect the solid product by vacuum filtration.

Wash the collected solid with a small amount of cold solvent to remove any unreacted

starting material.

Dry the product under vacuum to obtain the final cycloadduct.

Waste Disposal:

Quench any unreacted 2-Methyl-1,3-cyclopentadiene by slowly adding it to a stirred

solution of a suitable scavenger (consult your institution's safety guidelines).

Dispose of all chemical waste, including solvents and reaction residues, in accordance

with local and institutional regulations.[9]

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water.[12]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, including under the

eyelids.[1][12] Seek immediate medical attention.[12]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[10] Seek immediate

medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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